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Compound of Interest

Compound Name: Sulfo-Cy7 amine

Cat. No.: B15552809 Get Quote

Essential Safety and Handling Guide for Sulfo-
Cy7 Amine
This guide provides crucial safety and logistical information for laboratory personnel, including

researchers, scientists, and drug development professionals, who handle Sulfo-Cy7 amine.

Adherence to these procedures is vital for ensuring personal safety and proper experimental

execution.

Product Information and Physical Properties
Sulfo-Cy7 amine is a water-soluble, near-infrared fluorescent dye. It is typically supplied as a

dark green powder. While one safety data sheet (SDS) classifies it as a non-hazardous

substance, another for a structurally similar compound suggests it may be harmful if inhaled,

swallowed, or absorbed through the skin, and can cause irritation to the respiratory tract, skin,

and eyes.[1] Therefore, it is prudent to handle it with care, employing standard laboratory safety

precautions for chemical reagents.
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Property Value

Appearance Dark green powder

Solubility Good in water, DMF, and DMSO

Storage
Store at -20°C in the dark. Avoid prolonged

exposure to light.

Excitation Maximum (λex) ~750 nm

Emission Maximum (λem) ~773 nm

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment plan is mandatory for all personnel handling

Sulfo-Cy7 amine. The following table outlines the minimum required PPE.

Body Part Required PPE Specifications and Notes

Hands Chemical Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always double-

glove.

Eyes/Face Safety Goggles Must be splash-proof.

Body Laboratory Coat
A buttoned lab coat is the

minimum requirement.

Donning and Doffing PPE Workflow
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Donning (Putting On)

Doffing (Taking Off)

Wash Hands Put on Lab Coat Put on Safety Goggles Put on Gloves

Remove Gloves Remove Safety Goggles Remove Lab Coat Wash Hands

Click to download full resolution via product page

Caption: Sequential process for correctly putting on and taking off Personal Protective

Equipment.

Operational Plan: Handling and Solution
Preparation
Handling Powdered Sulfo-Cy7 Amine:

Handle the powdered form in a well-ventilated area, preferably in a chemical fume hood to

avoid inhalation of dust.

Avoid creating dust. Do not dry sweep spills.[2]

Use a scoop or spatula to transfer the powder.

Protocol for Preparing a 10 mM Stock Solution in DMSO: This protocol is based on general

procedures for preparing stock solutions of fluorescent dyes.[3][4]

Preparation:

Allow the vial of Sulfo-Cy7 amine to equilibrate to room temperature before opening to

prevent moisture condensation.

Ensure all necessary PPE is donned correctly.
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Reconstitution:

Calculate the required volume of anhydrous dimethyl sulfoxide (DMSO) to achieve a 10

mM concentration. The molecular weight of Sulfo-Cy7 amine is approximately 807.08

g/mol .

For 1 mg of Sulfo-Cy7 amine, you would add 124 µL of DMSO.

Carefully add the calculated volume of DMSO to the vial containing the Sulfo-Cy7 amine
powder.

Dissolution:

Cap the vial securely.

Vortex the solution at the highest setting for approximately 5 minutes to ensure the dye is

completely dissolved.

Storage:

It is recommended to aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.

Store the aliquots at -20°C in the dark.

Experimental Workflow for Solution Preparation

Start Equilibrate vial to
room temperature Add anhydrous DMSO Vortex to dissolve Aliquot into smaller volumes Store at -20°C in the dark End

Click to download full resolution via product page

Caption: Step-by-step workflow for the preparation of a Sulfo-Cy7 amine stock solution.

Spill Management Plan
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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For Powder Spills:

Evacuate and Secure: If the spill is large, evacuate the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, using a fume hood if possible, to prevent

inhalation of dust.

Cleanup:

Gently cover the spill with absorbent paper towels to avoid creating dust.

Lightly dampen the paper towels with water to help contain the powder.

Carefully scoop or wipe up the material, working from the outside of the spill inwards.

Place all contaminated materials into a sealed plastic bag.

For Liquid Spills (Solution in DMSO):

Contain: Create a dike around the spill using absorbent materials like vermiculite or a spill

pillow to prevent it from spreading.[5]

Absorb: Add absorbent material over the spill, working from the outside in.

Collect: Once the liquid is fully absorbed, scoop the material into a suitable container.

Decontaminate: Clean the spill area with soap and water.

Disposal Plan
All waste materials contaminated with Sulfo-Cy7 amine must be treated as chemical waste.

Waste Segregation and Disposal Workflow
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Contaminated Waste
(Gloves, vials, tips, absorbent material)

Collect in a designated,
leak-proof, and labeled

hazardous waste container

Store in a designated satellite
accumulation area

Arrange for disposal through
your institution's Environmental
Health and Safety (EHS) office

Click to download full resolution via product page

Caption: Proper workflow for the segregation and disposal of Sulfo-Cy7 amine waste.

Disposal Guidelines:

Solid Waste: Collect all contaminated solid waste, including gloves, wipes, and plasticware,

in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect unused or waste solutions of Sulfo-Cy7 amine in a separate,

compatible, and labeled hazardous waste container. Do not pour any amount down the

drain.[6]

Empty Containers: Rinse empty vials three times with a suitable solvent (e.g., DMSO or

ethanol). Collect the first rinse as hazardous waste. After rinsing, deface the label and

dispose of the container according to your institution's guidelines for glass or plastic

recycling.

Follow all local, state, and federal regulations for the disposal of chemical waste.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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